3-cyclopropyl-1,2-thiazole-5-carboxylic acid
Overview
Description
“3-cyclopropyl-1,2-thiazole-5-carboxylic acid” is a chemical compound that contains a thiazole ring, which is a type of heterocycle. The thiazole ring in this compound is substituted with a cyclopropyl group at the 3-position and a carboxylic acid group at the 5-position .
Molecular Structure Analysis
The molecular structure of “3-cyclopropyl-1,2-thiazole-5-carboxylic acid” consists of a thiazole ring, which is a five-membered ring containing one sulfur atom, one nitrogen atom, and three carbon atoms. One of the carbon atoms is attached to a carboxylic acid group, and another carbon atom is attached to a cyclopropyl group .
Chemical Reactions Analysis
Specific chemical reactions involving “3-cyclopropyl-1,2-thiazole-5-carboxylic acid” are not available in the sources I found. Thiazole compounds, in general, are known to participate in a variety of chemical reactions due to the presence of the thiazole ring, which has multiple reactive sites .
Scientific Research Applications
Xanthine Oxidase Inhibitors
Thiazole-5-carboxylic acid derivatives, including 3-cyclopropyl-1,2-thiazole-5-carboxylic acid, have been found to be potent inhibitors of xanthine oxidase . Xanthine oxidase is an enzyme involved in the metabolism of purines, and its inhibition can result in broad-spectrum chemotherapeutic applications for conditions like gout, cancer, inflammation, and oxidative damage .
Antibacterial Activity
Some derivatives of thiazole-5-carboxylic acid have shown strong antibacterial activity . While the specific antibacterial properties of 3-cyclopropyl-1,2-thiazole-5-carboxylic acid are not mentioned, it’s plausible that it could have similar effects.
Anticancer Activity
Thiazole-5-carboxylic acid derivatives have also been studied for their anticancer activity . The specific mechanisms and effectiveness of 3-cyclopropyl-1,2-thiazole-5-carboxylic acid in this context would need further research.
Enzyme Kinetics
The study of enzyme kinetics has been enhanced by the use of thiazole-5-carboxylic acid derivatives . These compounds can help reveal the behavior of enzymes and their inhibitors, contributing to our understanding of biological processes.
Molecular Modelling
Thiazole-5-carboxylic acid derivatives have been used in molecular modelling studies . These studies can provide insights into how these compounds interact with their target enzymes or receptors, aiding in the design of more effective drugs.
Bioactive Molecule Production
Thiazole-5-carboxylic acid derivatives have been used in the production of diverse bioactive molecules with significant medicinal value . These compounds can be used as substrates for enzymes like stilbene synthase, leading to the production of various bioactive compounds.
Mechanism of Action
- However, we can explore analogous compounds to gain insights. Thiazole derivatives often interact with enzymes, receptors, or nucleic acids. For instance, voreloxin, a related thiazole derivative, binds to DNA and interacts with topoisomerase II, leading to DNA double-strand breaks and cell death .
- Thiazole derivatives have been associated with antitumor, cytotoxic, and anti-inflammatory activities . These effects may involve modulation of various biochemical pathways.
Target of Action
Biochemical Pathways
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-cyclopropyl-1,2-thiazole-5-carboxylic acid involves the cyclization of a suitable precursor molecule containing a thiol and a carboxylic acid group. The cyclization reaction is typically carried out using a suitable cyclizing agent under appropriate reaction conditions.", "Starting Materials": [ "Cyclopropylamine", "Carbon disulfide", "Chloroacetic acid", "Sodium hydroxide", "Hydrochloric acid", "Ethanol", "Diethyl ether", "Water" ], "Reaction": [ "Step 1: Preparation of chloroacetyl chloride by reacting chloroacetic acid with thionyl chloride in the presence of a suitable catalyst.", "Step 2: Reaction of cyclopropylamine with chloroacetyl chloride to form 3-chloro-1-cyclopropylpropan-1-one.", "Step 3: Reaction of 3-chloro-1-cyclopropylpropan-1-one with carbon disulfide in the presence of sodium hydroxide to form 3-cyclopropyl-1,2-dithiol-5-carboxylic acid.", "Step 4: Cyclization of 3-cyclopropyl-1,2-dithiol-5-carboxylic acid using hydrochloric acid in ethanol to form 3-cyclopropyl-1,2-thiazole-5-carboxylic acid.", "Step 5: Purification of the product by recrystallization from a suitable solvent such as diethyl ether and water." ] } | |
CAS RN |
1781933-78-5 |
Product Name |
3-cyclopropyl-1,2-thiazole-5-carboxylic acid |
Molecular Formula |
C7H7NO2S |
Molecular Weight |
169.2 |
Purity |
95 |
Origin of Product |
United States |
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